Cas no 1398066-02-8 (Propafenone-d5 Hydrochloride)

Propafenone-d5 Hydrochloride is a deuterated analog of Propafenone Hydrochloride, where five hydrogen atoms are replaced with deuterium. This isotopically labeled compound is primarily used as an internal standard in quantitative mass spectrometry, ensuring high precision and accuracy in pharmacokinetic and metabolic studies. Its structural similarity to Propafenone allows for reliable tracking and analysis without interference. The incorporation of deuterium enhances stability, reducing metabolic degradation and improving detection sensitivity. Propafenone-d5 Hydrochloride is essential for research involving antiarrhythmic drugs, facilitating reproducible and validated analytical results in clinical and pharmaceutical applications. Its consistent performance makes it a critical tool for advanced analytical methodologies.
Propafenone-d5 Hydrochloride structure
Propafenone-d5 Hydrochloride structure
Product Name:Propafenone-d5 Hydrochloride
CAS No:1398066-02-8
MF:C21H28ClNO3
MW:377.904925346375
CID:1066032
Update Time:2025-10-24

Propafenone-d5 Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (±)-Propafenone-d5?HCl (propyl-2,2,3,3,3-d5)
    • Propafenone-d5 Hydrochloride
    • XWIHRGFIPXWGEF-LUIAAVAXSA-N
    • (±)-Propafenone-d5 HCl (n-propyl-2,2,3,3,3-d5)
    • Propafenone Impurity 34
    • Propafenone-d5 Ethyl (hydrochloride)
    • Inchi: 1S/C21H27NO3.ClH/c1-2-14-22-15-18(23)16-25-21-11-7-6-10-19(21)20(24)13-12-17-8-4-3-5-9-17;/h3-11,18,22-23H,2,12-16H2,1H3;1H
    • InChI Key: XWIHRGFIPXWGEF-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1C(=O)CCC1C=CC=CC=1)CC(O)CNCC([H])([H])C([H])([H])[H].Cl

Propafenone-d5 Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P757504-1mg
Propafenone-d5 Hydrochloride
1398066-02-8
1mg
$ 167.00 2023-09-06
TRC
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5mg
$ 655.00 2023-09-06
ChemScence
CS-0201006-5mg
Propafenone-d5 (hydrochloride)(Ethyl)
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$0.0 2022-04-27
ChemScence
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1mg
$0.0 2022-04-27
A2B Chem LLC
AX35127-5mg
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5mg
$521.00 2024-04-20
A2B Chem LLC
AX35127-10mg
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$774.00 2024-04-20

Additional information on Propafenone-d5 Hydrochloride

Recent Advances in Propafenone-d5 Hydrochloride (CAS: 1398066-02-8) Research: A Comprehensive Review

Propafenone-d5 Hydrochloride, a deuterated analog of the well-known antiarrhythmic drug propafenone, has garnered significant attention in recent pharmacological and analytical research. With the CAS number 1398066-02-8, this compound serves as a critical internal standard in mass spectrometry-based quantification of propafenone and its metabolites in biological matrices. Recent studies have focused on its application in pharmacokinetic studies, drug-drug interaction assessments, and therapeutic drug monitoring, leveraging its superior stability and minimal isotopic effect compared to non-deuterated propafenone.

A 2023 study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated the pivotal role of Propafenone-d5 Hydrochloride in developing a highly sensitive LC-MS/MS method for quantifying propafenone in human plasma. The research team achieved a lower limit of quantification (LLOQ) of 0.1 ng/mL, with precision and accuracy within ±15%, showcasing the compound's reliability as an internal standard. The method was successfully applied to a clinical study investigating the effects of CYP2D6 polymorphisms on propafenone metabolism, highlighting the compound's importance in personalized medicine approaches.

In the field of drug metabolism, recent investigations have utilized Propafenone-d5 Hydrochloride to elucidate novel metabolic pathways of propafenone. A groundbreaking 2024 study in Drug Metabolism and Disposition identified three previously unknown metabolites when using the deuterated compound as a tracer. This discovery has important implications for understanding inter-individual variability in drug response and potential toxicity profiles, particularly in patients with compromised hepatic function or specific genetic polymorphisms affecting drug metabolism enzymes.

The pharmaceutical industry has shown increasing interest in Propafenone-d5 Hydrochloride for quality control purposes. Recent regulatory submissions for generic propafenone formulations have incorporated this deuterated standard in their bioanalytical method validations, as recommended by current FDA and EMA guidelines for bioequivalence studies. This trend reflects the growing recognition of the compound's essential role in ensuring the accuracy and reliability of comparative bioavailability assessments.

Emerging research directions include the application of Propafenone-d5 Hydrochloride in novel drug delivery systems. A 2024 patent application describes its use in evaluating the release kinetics of propafenone from extended-release formulations, providing crucial data for the development of once-daily dosage forms that could significantly improve patient compliance in long-term arrhythmia management.

Future research opportunities with Propafenone-d5 Hydrochloride appear promising, particularly in the areas of pharmacogenomics and therapeutic drug monitoring. The compound's unique properties make it an indispensable tool for advancing our understanding of propafenone's clinical pharmacology and optimizing its therapeutic use in diverse patient populations. As analytical technologies continue to evolve, the applications of this deuterated standard are expected to expand further, potentially encompassing new diagnostic and therapeutic monitoring platforms.

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